Cas no 1187933-55-6 (2-p-Tolyl-4,5,6,7-tetrahydro-oxazolo5,4-cpyridine Hydrochloride)

• Product Name: 2-p-Tolyl-4,5,6,7-tetrahydro-oxazolo5,4-cpyridine Hydrochloride
• CAS No: 1187933-55-6
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• MDL: MFCD11506174
• CID: 3168024
• PubChem ID: 74889751
• Update Time: 2025-06-12

2-p-Tolyl-4,5,6,7-tetrahydro-oxazolo5,4-cpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(p-Tolyl)-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine hydrochloride
• 2-P-Tolyl-4,5,6,7-tetrahydro-oxazolo[5,4-c]pyridine hydrochloride
• 1875AJ
• SB31583
• 2-p-Tolyl-4,5,6,7-tetrahydro-oxazolo[5,4-cpyridine hydrochloride
• 2-(4-methylphenyl)-4,5,6,7-tetrahydro-[1,3]oxazolo[5,4-c]pyridine;hydrochloride
• 2-(4-methylphenyl)-4H,5H,6H,7H-[1,3]oxazolo[5,4-c]pyridine hydrochloride
• MFCD11506174
• CS-0342035
• 2-(p-Tolyl)-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridinehydrochloride
• 1187933-55-6
• 2-p-Tolyl-4,5,6,7-tetrahydro-oxazolo5,4-cpyridine Hydrochloride

• MDL： MFCD11506174
• Inchi： 1S/C13H14N2O.ClH/c1-9-2-4-10(5-3-9)13-15-11-6-7-14-8-12(11)16-13;/h2-5,14H,6-8H2,1H3;1H
• InChI Key： ALOYJXRMOHVIDO-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2C=CC(C)=CC=2)=NC2=C1CNCC2

Computed Properties

• Exact Mass: 250.0872908 g/mol
• Monoisotopic Mass: 250.0872908 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1
• Molecular Weight: 250.72

Additional information on 2-p-Tolyl-4,5,6,7-tetrahydro-oxazolo5,4-cpyridine Hydrochloride

Introduction to 2-p-Tolyl-4,5,6,7-tetrahydro-oxazo[5,4-c]pyridine Hydrochloride (CAS No. 1187933-55-6)

2-p-Tolyl-4,5,6,7-tetrahydro-oxazo[5,4-c]pyridine Hydrochloride, identified by its CAS number 1187933-55-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydrooxazo[5,4-c]pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a p-tolyl group at the 2-position and the tetrahydrooxazo[5,4-c]pyridine core contribute to its unique chemical properties and biological relevance.

The nomenclature of this compound follows the IUPAC rules for heterocyclic compounds, ensuring clarity and precision in its identification. The term "tetrahydrooxazo[5,4-c]pyridine" refers to a bicyclic structure consisting of a pyridine ring fused with an oxazole ring, both of which are partially saturated by the introduction of hydrogen atoms. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 2-p-Tolyl-4,5,6,7-tetrahydro-oxazo[5,4-c]pyridine Hydrochloride in drug discovery. Its molecular framework suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The p-tolyl substituent, in particular, is known to influence electronic properties and binding affinity, making it a valuable moiety in the design of novel bioactive molecules.

In the realm of medicinal chemistry, derivatives of tetrahydrooxazo[5,4-c]pyridine have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The structural motif is reminiscent of several pharmacologically active compounds that have undergone extensive clinical evaluation. For instance, related scaffolds have shown promise in inhibiting key enzymes involved in cancer progression and inflammation pathways. This has prompted researchers to investigate 2-p-Tolyl-4,5,6,7-tetrahydro-oxazo[5,4-c]pyridine Hydrochloride as a potential lead compound for further development.

The synthesis of 2-p-Tolyl-4,5,6,7-tetrahydro-oxazo[5,4-c]pyridine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex heterocyclic compounds.

From a biochemical perspective, 2-p-Tolyl-4,5,6,7-tetrahydro-oxazo[5,4-c]pyridine Hydrochloride exhibits interesting pharmacokinetic properties that make it an attractive candidate for therapeutic intervention. Studies suggest that its absorption and distribution characteristics could be favorable for systemic delivery. Additionally, its metabolic stability appears promising upon preliminary in vitro studies, indicating potential for prolonged biological activity upon administration.

The role of bioisosterism in drug design has been instrumental in modifying existing drug candidates to improve their efficacy and reduce side effects. In this context, 2-p-Tolyl-4，5，6，7-tetrahydro-o xazo [ 5， 4 - c ] p y rid ine H ydroch lor ide can be considered as a bioisostere of certain known pharmacophores， offering a novel structural arrangement while retaining similar biological functionalities.

Recent research has also explored the potential application of this compound in addressing neurological disorders. The interaction between tetrahydrooxazo[5， 4 - c ] py rid ine derivatives and central nervous system receptors has been a subject of interest， particularly due to their ability to modulate neurotransmitter systems. Preliminary findings suggest that 2-p-Tolyl-4， 5， 6， 7 - tetrahy dro - ox azo [ 5 ， 4 - c ] p y rid ine Hy droch lor ide may exhibit neuroprotective effects， making it a candidate for further investigation in this area.

In conclusion, 2-p-Tolyl - 4 ， 5 ， 6 ， 7 - tetrahy dro - ox azo [ 5 ， 4 - c ] p y rid ine Hy droch lor ide ( CAS No . 1187933 -55 -6 ) represents a structurally fascinating compound with significant pharmaceutical potential。 Its unique chemical features、 promising biological activities、 and favorable pharmacokinetic properties position it as a valuable scaffold for drug discovery efforts。 Continued research into its mechanisms of action、 synthetic optimization、 and preclinical evaluation will further elucidate its therapeutic applications。